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Compound of Interest

Compound Name: Epoxyquinomicin D

Cat. No.: B1230221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Epoxyquinomicin D is a naturally occurring antibiotic belonging to the epoxyquinone class of

compounds. Isolated from the fermentation broth of Amycolatopsis sp. MK299-95F4, it is a

member of the epoxyquinomicin family, which also includes epoxyquinomicins A, B, and C[1][2]

[3]. Structurally, Epoxyquinomicin D is the reduced derivative of Epoxyquinomicin A[3][4]. This

technical guide provides an in-depth overview of the physico-chemical properties, experimental

protocols for its isolation and characterization, and insights into its biological activities and

potential mechanisms of action.

Physico-Chemical Properties
The fundamental physico-chemical characteristics of Epoxyquinomicin D are summarized in

the table below, providing a quantitative snapshot of its key properties.
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Property Value Reference

Molecular Formula C14H12NO6Cl [3]

Molecular Weight 325.70 g/mol
Calculated from molecular

formula

Appearance Acidic nature [3]

Melting Point 163-168 °C (decomposition) [3]

Solubility

Soluble in methanol, acetone,

and ethyl acetate; slightly

soluble in chloroform; insoluble

in n-hexane.

[3]

Specific Rotation
[α]D^25 +142° (c 1.0,

methanol)
[5]

Spectral Data
The structural elucidation of Epoxyquinomicin D has been supported by various

spectroscopic techniques.

Infrared (IR) Spectroscopy: The IR spectrum of Epoxyquinomicin D shows characteristic

absorption bands for an amide carbonyl group at 1640–1670 cm⁻¹ and a hydroxyl group at

3430–3450 cm⁻¹[3].

UV-Visible Spectroscopy: The UV spectrum of Epoxyquinomicin D is similar to that of

Epoxyquinomicin C[3].

Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹H and ¹³C NMR chemical shifts for

Epoxyquinomicin D in CD₃OD are detailed in the table below[3].
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Position ¹³C Chemical Shift (ppm)
¹H Chemical Shift (ppm,
multiplicity, J in Hz)

1 70.4 4.49 (m)

2 134.5 -

3 143.1 7.23 (s)

4 200.1 -

5 61.8 -

6 64.6 3.24 (d, 2.5)

7 62.1 3.70 (d, 12.5), 3.80 (d, 12.5)

1' 117.9 -

2' 155.6 -

3' 120.1 7.63 (d, 8.0)

4' 129.5 7.00 (dd, 8.0, 8.0)

5' 125.5 7.39 (d, 8.0)

6' 123.0 -

Experimental Protocols
Isolation and Purification of Epoxyquinomicin D
Epoxyquinomicin D is produced by the actinomycete strain Amycolatopsis sp. MK299-95F4.

The following protocol outlines the general steps for its fermentation, isolation, and

purification[1][2][3].
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Fermentation

Extraction

Purification

Cultivation of Amycolatopsis sp. MK299-95F4 in a suitable nutrient medium under aerobic conditions.

Separation of mycelial cake and supernatant from the culture broth.

Culture Broth

Extraction of the supernatant with an organic solvent such as ethyl acetate.

Supernatant

Concentration of the organic extract under reduced pressure.

Crude Extract

Chromatographic separation using silica gel and other stationary phases.

Crystallization to obtain pure Epoxyquinomicin D.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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